Cas no 63021-06-7 (methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate)

• Product name: methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
• CAS No: 63021-06-7
• MF: C₁₉H₂₂O₃
• MW: 298.37618
• CID: 958550
• PubChem ID: 428247

methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
• methyl 1-ethyl-7-hydroxy-2-methyl-3,4-dihydro-1H-phenanthrene-2-carboxylate
• 2-Phenanthrenecarboxylic acid, 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-, methyl ester
• 2-Phenanthrenecarboxylic acid,2,3,4-tetrahydro-7-hydroxy-2-methyl-, methyl ester
• AC1L8L49
• NSC231781
• rac-3-hydroxy-16.17-seco-estrapentaen-(1.3.5.7.9)-oic acid-(18)-methyl ester
• rac-3-Hydroxy-16.17-seco-oestrapentaen-(1.3.5.7.9)-saeure-(18)-methylester
• 63021-06-7
• FYCNFOJQJMNETB-UHFFFAOYSA-N
• NSC-231781
• DTXSID20330250
• Methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-2-phenanthrenecarboxylate #

• Inchi： InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(20)6-8-14(12)15(16)9-10-19(17,2)18(21)22-3/h5-8,11,17,20H,4,9-10H2,1-3H3
• InChI Key： FYCNFOJQJMNETB-UHFFFAOYSA-N
• SMILES： CCC1C2=C(CCC1(C)C(=O)OC)C3=C(C=C2)C=C(C=C3)O

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 446.6°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.582
• PSA: 46.53